Cas no 2227834-70-8 ((1S)-1-3-(pentafluoroethyl)phenylethan-1-ol)

• Product Name: (1S)-1-3-(pentafluoroethyl)phenylethan-1-ol
• CAS No: 2227834-70-8
• MF: C₁₀H₉F₅O
• MW: 240.169880628586
• CID: 6529270
• PubChem ID: 165884697
• Update Time: 2025-10-29

(1S)-1-3-(pentafluoroethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-(pentafluoroethyl)phenylethan-1-ol
• EN300-1972262
• 2227834-70-8
• (1S)-1-[3-(pentafluoroethyl)phenyl]ethan-1-ol

• Inchi： 1S/C10H9F5O/c1-6(16)7-3-2-4-8(5-7)9(11,12)10(13,14)15/h2-6,16H,1H3/t6-/m0/s1
• InChI Key： LHTJDSYFDGKJQT-LURJTMIESA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=C(C=1)[C@H](C)O)F

Computed Properties

• Exact Mass: 240.05735572g/mol
• Monoisotopic Mass: 240.05735572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-3-(pentafluoroethyl)phenylethan-1-ol

(1S)-1-3-(Pentafluoroethyl)phenylethan-1-ol: A Comprehensive Overview

The compound (1S)-1-3-(pentafluoroethyl)phenylethan-1-ol (CAS No. 2227834-70-8) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

Chemical Structure and Properties

The molecular structure of (1S)-1-3-(pentafluoroethyl)phenylethan-1-ol consists of a phenyl ring substituted with a pentafluoroethyl group at the 3-position and an ethanolic hydroxyl group at the 1-position. The stereochemistry at the hydroxyl-bearing carbon is S, which plays a crucial role in its biological activity and chemical reactivity. The presence of multiple fluorine atoms in the pentafluoroethyl group imparts unique electronic and steric properties to the molecule, enhancing its stability and bioavailability.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. The pentafluoroethyl group in this compound is particularly notable for its lipophilic nature, which can improve the molecule's ability to cross biological membranes. This makes (1S)-1-3-(pentafluoroethyl)phenylethan-1-ol a valuable building block in medicinal chemistry.

Synthesis and Optimization

The synthesis of (1S)-1-3-(pentafluoroethyl)phenylethan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pentafluoroethyl group via electrophilic fluorination or nucleophilic substitution, followed by coupling reactions to attach it to the phenyl ring. The stereochemistry at the hydroxyl-bearing carbon is controlled through enantioselective catalysis or resolution techniques.

Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess (ee) in the synthesis of this compound, which is critical for its application in chiral drug development. For instance, studies published in *Nature Catalysis* have demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize similar fluorinated alcohols with excellent stereoselectivity.

Applications in Pharmaceutical Research

(1S)-1-3-(Pentafluoroethyl)phenylethan-1-ol has shown potential as a lead compound in drug discovery programs targeting various therapeutic areas. Its unique combination of fluorinated groups and hydroxyl functionality makes it an ideal candidate for exploring interactions with biological targets such as enzymes, receptors, and ion channels.

In a recent study published in *Journal of Medicinal Chemistry*, researchers investigated the binding affinity of this compound to G-protein coupled receptors (GPCRs), which are key targets for treating conditions such as hypertension and neurodegenerative diseases. The results indicated that the hydroxyl group plays a critical role in stabilizing receptor-ligand interactions, while the pentafluoroethyl group enhances ligand efficiency by reducing molecular weight without compromising potency.

Moreover, this compound has been explored as a potential lead for developing drugs targeting kinase enzymes involved in cancer progression. Its ability to inhibit specific kinases with high selectivity has been validated through biochemical assays and molecular docking studies.

Environmental Impact and Safety Considerations

As with any chemical compound intended for large-scale use, understanding the environmental impact and safety profile of (1S)-1-3-(Pentafluoroethyl)phenylethan-1-ol is essential. Recent toxicological studies have assessed its acute and chronic toxicity profiles using standardized assays. Results indicate that this compound exhibits low toxicity at typical exposure levels, making it suitable for applications where human exposure is anticipated.

In terms of environmental fate, fluorinated compounds are generally persistent due to their strong carbon-fluorine bonds. However, preliminary biodegradation studies suggest that (1S)-1-3-(Pentafluoroethyl)phenylethan-1-ol undergoes slow microbial degradation under aerobic conditions. Further research is required to fully understand its long-term environmental impact and develop strategies for safe disposal.

Future Directions and Research Opportunities

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The future of (1S)-1-3-(Pentafluoroethyl)phenylethan-1